Ethyl nitrite
Cat. No. B085821
Key on ui cas rn:
109-95-5
M. Wt: 75.07 g/mol
InChI Key: QQZWEECEMNQSTG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04420633
Procedure details
In a tubular reactor, there was packed 10 ml. of a 0.5 wt.% palladium-on-alumina catalyst (manufactured by Nippon Engerhard Co., Ltd.), followed by introduction of a gaseous mixture consisting of 28.5% by volume of carbon monoxide, 4.5% by volume of hydrogen, 5.7% by volume of ethyl nitrite and 61.3% by volume of nitrogen at a rate of 40.0 l. per hour to subject the gaseous mixture to reaction at a reaction temperature of 120° C. under ambient pressure. According to a gas-chromatographic analysis of the reaction mixture, it was found that ethyl formate was produced in a space time yield of 235 g./l.-catalyst.hr and small amounts of diethyl oxalate and ethanol were by-produced.
Name
Identifiers
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REACTION_CXSMILES
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[C]=O.[H][H].N([O:7][CH2:8][CH3:9])=O.[CH:10]([O:12][CH2:13][CH3:14])=[O:11].[CH2:15]([OH:17])C>[Pd]>[C:15]([O:7][CH2:8][CH3:9])(=[O:17])[C:10]([O:12][CH2:13][CH3:14])=[O:11] |^3:0|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[C]=O
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N(=O)OCC
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Step Five
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)OCC
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Step Six
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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In a tubular reactor, there was packed
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WAIT
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Type
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WAIT
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Details
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per hour to subject
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CUSTOM
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Type
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CUSTOM
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Details
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the gaseous mixture to reaction at a reaction temperature of 120° C. under ambient pressure
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CUSTOM
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Type
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CUSTOM
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Details
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was produced in a space time yield of 235 g
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C(=O)OCC)(=O)OCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
